2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-(4-nitrophenyl)acetamide

• IUPAC Name: 2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-(4-nitrophenyl)acetamide
• InChI: InChI=1S/C14H16N4O5/c1-2-16-7-8-17(14(21)13(16)20)9-12(19)15-10-3-5-11(6-4-10)18(22)23/h3-6H,2,7-9H2,1H3,(H,15,19)
• InChI Key: KZRHHVQFWQCPRT-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(C(=O)C1=O)CC(=O)NC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C14H16N4O5
• Molecular Weight: 320.30 g/mol

Description

2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-(4-nitrophenyl)acetamide, commonly known as ENA-78, is a chemokine receptor antagonist that has been extensively studied in scientific research. ENA-78 is a small molecule that is capable of blocking the activity of certain chemokines, which are important signaling molecules involved in inflammation and immune responses.

Scientific Research Applications

Synthesis and Chemical Properties

Syntheses of Cyclic Hydroxamic Acids and Lactams : The study by Hartenstein and Sicker (1993) discusses the hydrogenation of ethyl 2-nitrophenyl oxalate derivatives, leading to compounds with a 2,3-dioxo-1,4-benzoxazine skeleton, which is structurally related to the compound . This research could provide insights into synthesis strategies for compounds with similar skeletons (H. Hartenstein & D. Sicker, 1993).

Biological Activities

Anticancer, Anti-Inflammatory, and Analgesic Activities : Rani et al. (2014) developed a series of 2-(substituted phenoxy)-N-(1-phenylethyl)acetamide derivatives, which showed potential as anticancer, anti-inflammatory, and analgesic agents. This study indicates that structural analogs of the compound may exhibit significant biological activities (P. Rani et al., 2014).

Synthesis and Antibacterial Activity of Cephalosporins : The research by Branch et al. (1987) on the synthesis of 7 beta-[D-2-(aryl)-2-[(4-ethyl-2,3-dioxopiperazin-1-yl) carbonylamino] acetamido]-7 alpha-formamidocephalosporins demonstrates the antibacterial potential of compounds with the 2,3-dioxopiperazine moiety against a range of Gram-positive and Gram-negative bacteria (C. Branch et al., 1987).

Chemical and Pharmacological Assessments

Design and Synthesis of Novel Acetamide Derivatives : Modi et al. (2011) focused on the synthesis of novel 2-(2,3-dioxo-2,3-dihydro-1H-indol-1-yl)-N-phenylacetamide derivatives, evaluating their cytotoxic activity. These compounds, including structures similar to the target compound, demonstrated promising cytotoxic activities against cancer cell lines, showcasing the potential for antitumor applications (N. Modi et al., 2011).